1-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine

• IUPAC Name: [4-[(2,3-dimethylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidin-1-yl]-(1,5-dimethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C20H26N6O2/c1-13-11-17(22-24(13)4)20(27)25-9-7-16(8-10-25)12-28-19-6-5-18-21-14(2)15(3)26(18)23-19/h5-6,11,16H,7-10,12H2,1-4H3
• InChI Key: VLALMTWTIGDENR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N2CCC(CC2)COC3=NN4C(=C(N=C4C=C3)C)C
• Molecular Formula: C20H26N6O2
• Molecular Weight: 382.5 g/mol

Description

This compound is a complex organic molecule that includes a pyrazole and imidazopyridazine group, both of which are heterocyclic aromatic organic compounds. The pyrazole group is a five-membered ring with two nitrogen atoms, and the imidazopyridazine is a fused bicyclic compound with three nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and imidazopyridazine rings, followed by various functional group interconversions and coupling reactions. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit the aromaticity of the pyrazole and imidazopyridazine rings, and the carbonyl and ether groups would add polarity to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The carbonyl group could undergo nucleophilic addition reactions, and the aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. The presence of polar functional groups and aromatic rings would likely influence its solubility, melting point, boiling point, and other properties.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity, which are not known without specific studies.

Future Directions

Future research could involve studying the synthesis, reactivity, and potential applications of this compound. This could include exploring its biological activity, if any, and optimizing its synthesis.